Cas no 1159753-88-4 (Poricoic acid AE)

• Product Name: Poricoic acid AE
• CAS No: 1159753-88-4
• MF: C₃₃H₅₀O₅
• MW: 526.747110843658
• CID: 3026216
• PubChem ID: 102480392
• Update Time: 2025-11-04

Poricoic acid AE Chemical and Physical Properties

Names and Identifiers

• Poricoic acid AE
• Proricoic acid AE
• F92898
• (2R)-2-[(2R,3R,3aR,6S,7S,9bR)-6-(3-ethoxy-3-oxopropyl)-2-hydroxy-3a,6,9b-trimethyl-7-prop-1-en-2-yl-1,2,3,4,7,8-hexahydrocyclopenta[a]naphthalen-3-yl]-6-methyl-5-methylideneheptanoic acid
• AKOS040762215
• 1159753-88-4
• CHEBI:202000
• (2R)-2-((2R,3R,3aR,6S,7S,9bR)-6-(3-ethoxy-3-oxopropyl)-2-hydroxy-3a,6,9b-trimethyl-7-prop-1-en-2-yl-1,2,3,4,7,8-hexahydrocyclopenta(a)naphthalen-3-yl)-6-methyl-5-methylideneheptanoic acid
• Poricoate ae

• Inchi： 1S/C33H50O5/c1-10-38-28(35)16-17-31(7)24(21(4)5)13-14-26-25(31)15-18-32(8)29(27(34)19-33(26,32)9)23(30(36)37)12-11-22(6)20(2)3/h14-15,20,23-24,27,29,34H,4,6,10-13,16-19H2,1-3,5,7-9H3,(H,36,37)/t23-,24+,27-,29+,31+,32-,33+/m1/s1
• InChI Key： RKZGUCXRSIGYMA-QSZXRLQHSA-N
• SMILES： O[C@@H]1C[C@@]2(C)C3=CC[C@@H](C(=C)C)[C@](C)(CCC(=O)OCC)C3=CC[C@]2(C)[C@H]1[C@H](C(=O)O)CCC(=C)C(C)C

Computed Properties

• Exact Mass: 526.36582469g/mol
• Monoisotopic Mass: 526.36582469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8
• XLogP3: 7.1

Experimental Properties

• Color/Form: Powder

Poricoic acid AE Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Poricoic acid AE

Poricoic Acid AE (CAS 1159753-88-4): A Comprehensive Overview of Properties, Applications, and Market Insights

Poricoic acid AE (CAS 1159753-88-4) is a bioactive compound that has garnered significant attention in recent years due to its potential therapeutic applications. This naturally occurring triterpenoid is derived from the fungus Poria cocos, which has been used in traditional Chinese medicine for centuries. The growing interest in Poricoic acid AE stems from its unique chemical structure and promising biological activities, making it a subject of extensive research in the pharmaceutical and nutraceutical industries.

The chemical structure of Poricoic acid AE features a tetracyclic triterpenoid skeleton with multiple hydroxyl and carboxyl functional groups, which contribute to its diverse biological properties. Researchers have identified this compound as a potential modulator of various cellular pathways, particularly those involved in inflammation and metabolic regulation. The increasing demand for natural bioactive compounds has propelled Poricoic acid AE into the spotlight, especially in the context of holistic health approaches and complementary medicine.

One of the most compelling aspects of Poricoic acid AE is its potential application in metabolic health management. Recent studies suggest that this compound may influence glucose metabolism and lipid regulation, making it particularly relevant in today's health-conscious society where metabolic disorders are prevalent. The rise of searches for "natural metabolic regulators" and "plant-derived bioactive compounds" reflects growing consumer interest in alternatives to synthetic pharmaceuticals, positioning Poricoic acid AE as a compound worth watching in the nutraceutical space.

In the cosmetic industry, Poricoic acid AE has shown promise as a potential active ingredient in skincare formulations. Its antioxidant properties and potential to modulate skin cell behavior align with current market trends favoring natural, science-backed cosmetic ingredients. The compound's ability to potentially influence collagen production and skin barrier function makes it particularly interesting for anti-aging and skin-repair applications, addressing common consumer concerns about skin health and longevity.

The pharmacological research surrounding Poricoic acid AE has expanded significantly in recent years, with studies exploring its potential effects on various biological systems. While much of this research is still in preclinical stages, the compound's multi-target activity profile has generated excitement in the scientific community. This aligns with current trends in drug discovery that favor compounds with pleiotropic effects, particularly for complex, multifactorial health conditions.

From a commercial perspective, the market for Poricoic acid AE is developing alongside the growing demand for specialized natural compounds. Suppliers are increasingly offering high-purity Poricoic acid AE to meet the needs of research institutions and product developers. The compound's relative scarcity and specialized extraction requirements contribute to its premium positioning in the market, with quality control being a key consideration for potential buyers.

Quality assessment of Poricoic acid AE typically involves advanced analytical techniques such as HPLC and LC-MS to ensure purity and verify structural integrity. These quality control measures are particularly important given the compound's use in research and potential therapeutic applications. The analytical data accompanying Poricoic acid AE products often includes detailed chromatograms and mass spectra, providing researchers with the necessary information to validate their materials.

Storage and handling of Poricoic acid AE require attention to maintain its stability. The compound is generally supplied as a powder and should be stored in cool, dry conditions, protected from light and moisture. These storage considerations are standard for many bioactive compounds but are particularly important for maintaining the integrity of Poricoic acid AE given its potential sensitivity to environmental factors.

The research landscape for Poricoic acid AE continues to evolve, with new studies regularly contributing to our understanding of its biological activities and potential applications. The compound's multifaceted nature makes it an interesting subject for interdisciplinary research, bridging traditional knowledge with modern scientific investigation. This aligns well with current trends in integrative medicine and the growing appreciation for traditional remedies validated by contemporary science.

Looking ahead, the future of Poricoic acid AE appears promising, with potential applications spanning multiple industries from pharmaceuticals to cosmetics and functional foods. As research progresses and more data becomes available, we can expect to see increased interest in this unique compound from both the scientific community and commercial sectors. The growing body of evidence supporting its biological activities suggests that Poricoic acid AE may play an increasingly important role in various health-related applications in the coming years.

For researchers and product developers interested in Poricoic acid AE, staying informed about the latest scientific developments is crucial. The compound's unique properties and potential applications make it a fascinating subject for further investigation, with the possibility of significant contributions to various fields of health and wellness. As with any bioactive compound, thorough research and careful consideration of quality parameters remain essential when working with Poricoic acid AE.